Condensation Agents

  • N-Hydroxysulfosuccinimide sodium salt
    • CAS RN
    • 106627-54-7
    • Molecular Formula:
    • C4H4NNaO6S
    • Molecular Weight:
    • 217.13 g/mol
    Description
    N-Hydroxysulfosuccinimide (sulfo-NHS) is a modifying reagent that, in the presence of a cross-linking reagent like carbodiimide or EDAC, converts carboxyl groups to amine-reactive sulfo-NHS esters. The cross-lin...
  • 2-Hydroxypyridine 1-oxide
    • CAS RN
    • 13161-30-3
    • Molecular Formula:
    • C5H5NO2
    • Molecular Weight:
    • 111.1 g/mol
    Description
    2-Pyridinol 1-oxide (HOPO) is a peptide coupling agent used as a subsititue for HOBt. It can form stable chelate complexes with transition metal ions.Assay: > 98%
  • HATU
    • CAS RN
    • 148893-10-1
    • Molecular Formula:
    • C10H15F6N6OP
    • Molecular Weight:
    • 380.23 g/mol
    Description
    What is HATU? The HATU is a highly efficient coupling reagent that can be used in solid and solution-phase synthesizing peptides. In a study that compared the two, HATU was proven to have higher coupling yields ...
  • N-Hydroxy-5-norbornene-2,3-dicarboximide
    • CAS RN
    • 21715-90-2
    • Molecular Formula:
    • C9H9NO3
    • Molecular Weight:
    • 179.17 g/mol
    Description
    N-Hydroxy-5-norbornene-2,3-dicarboximide, also known as N-Hydroxy-5-norbornene-2,3-dicarboximide, is a useful research compound. Its molecular formula is C9H9NO3 and its molecular weight is 179.17 g/mol. The p...
  • Ethyl cyanoglyoxylate-2-oxime
    • CAS RN
    • 3849-21-6
    • Molecular Formula:
    • C5H6N2O3
    • Molecular Weight:
    • 142.11 g/mol
    Description
    Ethyl cyanoglyoxylate-2-oxime, also known as Ethyl cyanoglyoxylate-2-oxime, is a useful research compound. Its molecular formula is C5H6N2O3 and its molecular weight is 142.11 g/mol. The purity is usually 95%....
  • s-Boc-2-mercapto-4,6-dimethylpyrimidine
    • CAS RN
    • 41840-28-2
    • Molecular Formula:
    • C11H16N2O2S
    • Molecular Weight:
    • 240.32 g/mol
    Description
    S-Boc-2-mercapto-4,6-dimethylpyrimidine, also known as S-Boc-2-mercapto-4,6-dimethylpyrimidine, is a useful research compound. Its molecular formula is C11H16N2O2S and its molecular weight is 240.32 g/mol. The...
  • 1-tert-Butoxycarbonyl-1,2,4-triazole
    • CAS RN
    • 41864-24-8
    • Molecular Formula:
    • C7H11N3O2
    • Molecular Weight:
    • 169.18 g/mol
    Description
    1-tert-Butoxycarbonyl-1,2,4-triazole is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.18 g/mol. The purity is usually 95%. BenchChem offers high-quality 1-t...
  • tert-Butyl 1H-imidazole-1-carboxylate
    • CAS RN
    • 49761-82-2
    • Molecular Formula:
    • C8H12N2O2
    • Molecular Weight:
    • 168.19 g/mol
    Description
    1-(tert-butoxycarbonyl)imidazole is an imidazole derivative. Its gas-phase elimination kinetics study has been studied both theoretically and experimentally.
  • N-hydroxysuccinimide
    • CAS RN
    • 6066-82-6
    • Molecular Formula:
    • C5H12ClNO3
    • Molecular Weight:
    • 115.09 g/mol
    Description
    Amine-reactive compound. Used to modify, label and crosslink amine groups. Tool used for protein-protein interactions, N-terminal residue identification and the location of phosphorylated or O-glycosylated resid...
  • 2-(3H-[1,2,3]Triazolo[4,5-b]pyridin-3-yl)-1,1,3,3-tetra...
    • CAS RN
    • 873798-09-5
    • Molecular Formula:
    • C10H15BF4N6O
    • Molecular Weight:
    • 322.07 g/mol
    Description
    2-(3H-[1,2,3]Triazolo[4,5-b]pyridin-3-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate is a useful research compound. Its molecular formula is C10H15BF4N6O and its molecular weight is 322.07 g/mol. The purity ...